Cas no 1533706-69-2 (2-Amino-2-(3-oxocyclohexyl)acetic acid)

• Product Name: 2-Amino-2-(3-oxocyclohexyl)acetic acid
• CAS No: 1533706-69-2
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5736668
• PubChem ID: 77652227
• Update Time: 2025-08-05

2-Amino-2-(3-oxocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• AKOS020184367
• 2-amino-2-(3-oxocyclohexyl)aceticacid
• 1533706-69-2
• 2-amino-2-(3-oxocyclohexyl)acetic acid
• EN300-1297748
• Cyclohexaneacetic acid, α-amino-3-oxo-
• 2-Amino-2-(3-oxocyclohexyl)acetic acid

• Inchi： 1S/C8H13NO3/c9-7(8(11)12)5-2-1-3-6(10)4-5/h5,7H,1-4,9H2,(H,11,12)
• InChI Key： ASMJMACPOPZHFT-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C(C(=O)O)N)C1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 357.2±17.0 °C(Predicted)
• pka: 2.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(3-oxocyclohexyl)acetic acid

Introduction to 2-Amino-2-(3-oxocyclohexyl)acetic acid (CAS No. 1533706-69-2)

2-Amino-2-(3-oxocyclohexyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1533706-69-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif with an amino group and an ester-like functionality attached to a cyclohexyl ring, has garnered attention due to its potential applications in drug discovery and material science. The presence of both polar and non-polar regions in its molecular structure makes it a versatile intermediate for the synthesis of more complex pharmacophores.

The structure of 2-amino-2-(3-oxocyclohexyl)acetic acid is characterized by a central carbon atom double-bonded to an oxygen atom, forming a ketone group, which is further substituted with an amino group and an acetic acid moiety. The cyclohexyl ring provides steric hindrance and influences the compound's solubility and reactivity. This combination of functional groups allows for diverse chemical transformations, making it a valuable building block in organic synthesis.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage structural motifs found in natural products or bioactive molecules. The cyclohexylamine derivatives, including 2-amino-2-(3-oxocyclohexyl)acetic acid, have been explored for their potential biological activity. Specifically, compounds with similar scaffolds have shown promise in modulating enzyme activity and interacting with biological targets relevant to neurological disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of 2-amino-2-(3-oxocyclohexyl)acetic acid is its utility as a precursor in the synthesis of more complex molecules. For instance, it can be used to construct peptidomimetics or to develop novel inhibitors targeting specific enzymes. The amino group can undergo various modifications, such as acylation or alkylation, while the ketone functionality can be reduced or converted into other functional groups, enabling the creation of diverse chemical libraries for high-throughput screening.

Recent advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that 2-amino-2-(3-oxocyclohexyl)acetic acid can adopt multiple conformations depending on its environment, which may influence its binding affinity to biological targets. These insights have guided the design of derivatives with improved pharmacokinetic properties and enhanced target specificity.

The pharmaceutical industry has shown particular interest in cyclohexylamine derivatives due to their potential therapeutic applications. For example, modifications of this core structure have led to the discovery of compounds with anti-inflammatory and analgesic properties. Additionally, research suggests that derivatives of 2-amino-2-(3-oxocyclohexyl)acetic acid may interact with receptors or enzymes involved in pain signaling pathways, making them candidates for developing new treatments for chronic pain conditions.

In material science, 2-amino-2-(3-oxocyclohexyl)acetic acid has been explored as a monomer or intermediate in polymer synthesis. Its ability to participate in condensation reactions allows for the creation of polymers with tailored properties, such as biodegradability or biocompatibility. These materials are particularly relevant in biomedical applications, where controlled degradation rates are essential for implants or drug delivery systems.

The synthesis of 2-amino-2-(3-oxocyclohexyl)acetic acid typically involves multi-step organic reactions starting from commercially available precursors like cyclohexanone and ammonia derivatives. Advances in catalytic methods have improved the efficiency and scalability of these processes, making it more feasible to produce larger quantities for research and industrial purposes.

From a regulatory perspective, CAS No. 1533706-69-2 ensures that researchers and manufacturers can reliably identify and handle this compound without ambiguity. This standardized identification system is crucial for compliance with safety protocols and for ensuring reproducibility across different laboratories.

The future prospects for 2-amino-2-(3-oxocyclohexyl)acetic acid are promising, given its versatility as a synthetic intermediate and its potential biological activity. As research continues to uncover new applications and synthetic methodologies, this compound is likely to remain a cornerstone in both academic research and industrial development.